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Compound of Interest

Compound Name: Benzo[c]picene

Cat. No.: B15344365

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of
Benzo[c]picene analytical standards and reference materials. Benzo[c]picene is a polycyclic
aromatic hydrocarbon (PAH) of interest in environmental monitoring and toxicology studies.
Accurate analytical quantification is crucial for assessing its potential impact.

Benzo[c]picene: Physical and Chemical Properties

Benzo[c]picene is a high molecular weight PAH with the following key characteristics:

Property Value Reference
CAS Number 217-37-8 [1]
Molecular Formula Ca6H16 [1]
Molecular Weight 328.41 g/mol [1]
Appearance Crystalline solid

Soluble in organic solvents like
Solubility toluene and dichloromethane.

Sparingly soluble in methanol.

Analytical Standards and Reference Materials
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Certified reference materials (CRMs) are essential for accurate quantification and method
validation. While direct listings from major suppliers like Sigma-Aldrich and LGC Standards are
not readily available, research indicates that Chiron AS is a primary source for Benzo[c]picene
analytical standards.[2]

Table of Potential Benzo[c]picene Analytical Standards:

. Product .
Supplier Lo Purity Format
Name/Description

High Purity (Typically Neat solid or in

Chiron AS Benzolc]picene )
>98%) solution

It is recommended to directly contact Chiron AS for the most current product information,
including lot-specific purity, available formats (e.g., neat solid, solution in a specific solvent),
and pricing.

Experimental Protocols

Accurate analysis of Benzo[c]picene requires robust and validated analytical methods. Below
are detailed protocols for High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography-Mass Spectrometry (GC-MS), which are commonly used techniques for PAH
analysis.

High-Performance Liquid Chromatography (HPLC)
Protocol for PAH Isomer Separation

This protocol is adapted from methodologies used for the separation of complex PAH mixtures
containing isomers of similar molecular weight to Benzo[c]picene.

Workflow for HPLC Analysis of Benzo[c]picene:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Benzo[c]picene
Analytical Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344365#analytical-standards-and-reference-
materials-for-benzo-c-picene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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